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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various fungicides against

Septoria leaf blotch (Zymoseptoria tritici), a major foliar disease affecting wheat. The data

presented is sourced from recent, independent field trials, offering a clear perspective on the

efficacy of different active ingredients and formulated products.

Data Presentation: Fungicide Performance
Comparison
The following tables summarize quantitative data from field trials, showcasing the comparative

performance of different fungicide products in controlling Septoria leaf blotch and their impact

on wheat yield.

Table 1: Comparison of Fungicide Efficacy on Septoria Leaf Blotch Control on Flag Leaves

(2019-2021)
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Fungicide Treatment Active Ingredient(s) Mean Disease Control (%)

Untreated - 0

Prothioconazole DMI (azole) 43

Mefentrifluconazole DMI (azole) 58

Fluxapyroxad SDHI 63

Bixafen SDHI 55

Benzovindiflupyr SDHI 52

Fluopyram SDHI 48

Fluxapyroxad +

Mefentrifluconazole
SDHI + DMI 71

Bixafen + Fluopyram +

Prothioconazole
SDHI + SDHI + DMI 69

Benzovindiflupyr +

Prothioconazole
SDHI + DMI 65

Fenpicoxamid QiI 70

Data compiled from 18 trials conducted across Europe from 2019-2021.[1]

Table 2: Yield Response to Fungicide Treatments in Winter Wheat (2019-2021)
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Fungicide Treatment Active Ingredient(s)
Mean Yield Response
(t/ha) vs. Untreated

Prothioconazole DMI (azole) 0.8

Mefentrifluconazole DMI (azole) 1.1

Fluxapyroxad SDHI 1.2

Bixafen SDHI 1.0

Benzovindiflupyr SDHI 0.9

Fluopyram SDHI 0.8

Fluxapyroxad +

Mefentrifluconazole
SDHI + DMI 1.4

Bixafen + Fluopyram +

Prothioconazole
SDHI + SDHI + DMI 1.3

Benzovindiflupyr +

Prothioconazole
SDHI + DMI 1.2

Fenpicoxamid QiI 1.4

Data represents the average yield increase over untreated plots from the same multi-year,

multi-location European trials.[1][2]

Table 3: Comparative Performance of Leading Fungicide Products at T1 Application Timing

(2021)

Fungicide Product Active Ingredient(s)
Application Rate
(L/ha)

Yield Benefit over
Ascra® Xpro (t/ha)

Revystar® XE
Mefentrifluconazole +

Fluxapyroxad
0.75 0.24

Ascra® Xpro
Bixafen + Fluopyram

+ Prothioconazole
1.0 -

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.1060428/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9723467/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on 38 head-to-head trials in 2021.[3]

Experimental Protocols
The data presented in this guide is derived from robust field experiments designed to assess

fungicide performance under realistic agricultural conditions. The general methodology

employed in these trials is outlined below.

1. Trial Design and Setup:

Randomized Plot Design: Experiments were conducted using a randomized complete block

design to minimize the effects of field variability.[2][4]

Plot Size: Minimum plot sizes were typically 10 m².[2]

Replicates: Each treatment was replicated three to four times to ensure statistical validity.[2]

Variety Selection: Wheat varieties with moderate to high susceptibility to Septoria leaf blotch

were chosen to ensure significant disease pressure for accurate efficacy assessment.[2][4]

Infection: Trials relied on natural infection, conducted in regions with a history of at least

moderate Septoria tritici blotch incidence.[2]

2. Fungicide Application:

Timing: Fungicide applications were primarily targeted at the flag leaf emergence stage

(Growth Stage 37-39), a critical period for protecting the leaves that contribute most to yield.

[2][4] Some studies also investigated earlier timings at stem elongation (Zadoks Growth

Stage 31).[4]

Application Method: Fungicides were applied using calibrated sprayers to ensure accurate

and uniform coverage.

3. Disease Assessment:

Visual Assessment: Disease severity was visually assessed on the flag leaf and the leaf

below it (F-1) at growth stages 65-85, approximately 22-58 days after application.[1]
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Assessments were typically recorded as the percentage of leaf area affected by Septoria leaf

blotch.

Area Under the Disease Progress Curve (AUDPC): In some studies, multiple disease

assessments were made throughout the season to calculate the AUDPC, providing a more

comprehensive measure of disease development over time.[5]

4. Yield Measurement:

Plots were harvested at maturity, and grain yield was recorded and adjusted for moisture

content to allow for standardized comparisons between treatments.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow of a field trial designed to evaluate

fungicide performance against Septoria leaf blotch.
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Caption: Experimental workflow for fungicide efficacy trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Shifting sensitivity of septoria tritici blotch compromises field performance and
yield of main fungicides in Europe [frontiersin.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://wheatscience.mgcafe.uky.edu/files/2021_c_bradley_-_leaf_disease_management_in_wheat_-_rr.pdf
https://www.benchchem.com/product/b173558?utm_src=pdf-body-img
https://www.benchchem.com/product/b173558?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.1060428/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.1060428/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Shifting sensitivity of septoria tritici blotch compromises field performance and yield of
main fungicides in Europe - PMC [pmc.ncbi.nlm.nih.gov]

3. Stepping up to Revystar® XE at T1 gives clear benefits - Farmers Weekly [fwi.co.uk]

4. farmtrials.com.au [farmtrials.com.au]

5. wheatscience.mgcafe.uky.edu [wheatscience.mgcafe.uky.edu]

To cite this document: BenchChem. [Fungicide Efficacy Against Septoria Leaf Blotch: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173558#performance-against-septoria-leaf-blotch-
compared-to-other-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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